4-(Dimethylamino)-4-oxobut-2-enoyl chloride

• CAS No.: 61853-52-9
• Molecular Formula: C6H8ClNO2
• Molecular Weight: 161.58 g/mol
• IUPAC Name: 4-(dimethylamino)-4-oxobut-2-enoyl chloride
• InChI: InChI=1S/C6H8ClNO2/c1-8(2)6(10)4-3-5(7)9/h3-4H,1-2H3
• InChI Key: IANJCEKXWDSEBJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C=CC(=O)Cl

Description

4-(Dimethylamino)-4-oxobut-2-enoyl chloride is an organic compound with the molecular formula C6H8ClNO2. It is a derivative of butenoyl chloride, where the butenoyl group is substituted with a dimethylamino group. This compound is known for its reactivity and is used in various chemical synthesis processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Dimethylamino)-4-oxobut-2-enoyl chloride typically involves the reaction of dimethylamine with butenoyl chloride under controlled conditions. The reaction is carried out in an anhydrous environment to prevent hydrolysis of the acyl chloride group. The reaction can be represented as follows:

$$\text{CH}_3\text{C(O)Cl} + \text{(CH}_3\$$CH3​C(O)Cl+(CH3​